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Compound of Interest

Compound Name: Mandestrobin

Cat. No.: B1253266

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Mandestrobin's performance against other
Quinone outside Inhibitor (Qol) fungicides. The information presented is a synthesis of data
from various scientific publications and is intended to aid in research and development efforts.

Executive Summary

Mandestrobin, a methoxyacetamide fungicide, demonstrates high efficacy against a broad
spectrum of fungal pathogens. As a member of the Qol (Quinone outside Inhibitors) class of
fungicides (FRAC Group 11), its mode of action is the inhibition of mitochondrial respiration by
binding to the Qo site of the cytochrome bcl complex (Complex III), which ultimately disrupts
the production of ATP in fungal cells. This guide presents a comparative analysis of
Mandestrobin's in vitro efficacy, primarily through the half-maximal effective concentration
(EC50), against other widely used Qol fungicides such as azoxystrobin and pyraclostrobin.

Quantitative Performance Data

The following tables summarize the in vitro efficacy (EC50 values in ppm or pg/ml) of
Mandestrobin and other selected Qol fungicides against various fungal pathogens. It is
important to note that these values are compiled from different studies and experimental
conditions may have varied.

Table 1: In Vitro Efficacy (EC50) of Mandestrobin against Various Fungal Pathogens
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Fungal Species Class EC50 (ppm)
Sclerotinia sclerotiorum Ascomycetes 0.022
Monilinia fructicola Ascomycetes 0.034
Venturia nashicola Ascomycetes 0.016
Botrytis cinerea Fungi Imperfecti 0.075
Cercospora beticola Fungi Imperfecti 0.0082
Alternaria alternata Fungi Imperfecti 0.065
Pyricularia oryzae Fungi Imperfecti 0.062
Septoria tritici Fungi Imperfecti 0.18
Puccinia recondita Basidiomycetes 0.019
Gymnosporangium asiaticum Basidiomycetes 0.014
Rhizoctonia solani Basidiomycetes 0.043

Phytophthora infestans

O

« To cite this document: BenchChem. [Mandestrobin: A Comparative Performance Analysis
Against Other Qol Fungicides]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1253266#performance-evaluation-of-mandestrobin-

versus-other-qoi-fungicides]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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